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Compound of Interest

Compound Name: Diethyl 2,5-Dioxahexanedioate

CAS No.: 35466-87-6

Cat. No.: B1282407

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl 2,5-Dioxahexanedioate, also known as ethylene glycol bis(ethyl carbonate), is a

symmetrical dicarbonate ester with emerging significance in various scientific fields, including

polymer chemistry and as a potential component in pharmaceutical formulations. This guide

provides a comprehensive overview of its chemical and physical properties, synthesis,

reactivity, and potential applications, with a particular focus on its relevance to drug

development. Safety protocols and spectral data are also detailed to support laboratory

research and application development.

Introduction
Diethyl 2,5-Dioxahexanedioate (CAS No. 35466-87-6) is an organic compound characterized

by a central ethylene glycol core flanked by two ethyl carbonate groups. Its unique ether-ester

structure imparts properties that make it a subject of interest as a biodegradable linker, a

plasticizer in drug delivery systems, and a versatile intermediate in organic synthesis. This
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document serves as a technical resource for professionals engaged in research and

development, providing in-depth information on the fundamental aspects of this compound.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Diethyl 2,5-
Dioxahexanedioate is essential for its application in research and development.

Property Value Source(s)

CAS Number 35466-87-6 [1]

Molecular Formula C₈H₁₄O₆ [1]

Molecular Weight 206.19 g/mol [1]

Appearance Colorless liquid [2][3]

Boiling Point 227 °C [4]

Density 1.15 g/cm³ [4]

Flash Point 101.193 °C [4]

Refractive Index 1.426 [4]

Solubility
Soluble in common organic

solvents.
[5]

Synthesis and Purification
The synthesis of Diethyl 2,5-Dioxahexanedioate can be achieved through several routes, with

the reaction of ethylene glycol with ethyl chloroformate or the transesterification of ethylene

carbonate with ethanol being the most common approaches.

Synthesis via Ethylene Glycol and Ethyl Chloroformate
This method involves the direct acylation of ethylene glycol with ethyl chloroformate, typically in

the presence of a base to neutralize the hydrochloric acid byproduct.

Reaction Scheme:
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Figure 1: Synthesis of Diethyl 2,5-Dioxahexanedioate.

Experimental Protocol:

To a stirred solution of ethylene glycol (1 equivalent) and pyridine (2.2 equivalents) in a

suitable solvent such as dichloromethane or diethyl ether at 0 °C, slowly add ethyl

chloroformate (2.1 equivalents).

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, filter the reaction mixture to remove the pyridinium hydrochloride salt.

Wash the filtrate sequentially with dilute hydrochloric acid, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation to obtain pure Diethyl 2,5-
Dioxahexanedioate.

Synthesis via Transesterification
Transesterification of ethylene carbonate with ethanol presents an alternative route, often

favored for its atom economy.[6][7][8] This reaction is typically catalyzed by a base or an acid.

[9]

Reaction Scheme:

Figure 2: Transesterification route to Diethyl 2,5-Dioxahexanedioate.

Experimental Protocol:

Combine ethylene carbonate and a large excess of ethanol in a reaction vessel equipped

with a distillation apparatus.
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Add a catalytic amount of a suitable catalyst, such as sodium ethoxide or a strong acid.

Heat the reaction mixture to reflux. The reaction temperature is typically between 50 to 180

°C.[7][8]

Continuously remove the lower-boiling ethanol by distillation to drive the equilibrium towards

the products.

Monitor the reaction progress by GC or NMR spectroscopy.

After the reaction is complete, neutralize the catalyst (if necessary).

Remove the excess ethanol under reduced pressure.

Purify the resulting mixture of Diethyl 2,5-Dioxahexanedioate and ethylene glycol by

vacuum distillation.

Reactivity and Mechanistic Insights
The chemical behavior of Diethyl 2,5-Dioxahexanedioate is primarily dictated by its carbonate

ester functionalities.

Hydrolysis
In the presence of water, particularly under acidic or basic conditions, Diethyl 2,5-
Dioxahexanedioate can undergo hydrolysis to yield ethylene glycol, ethanol, and carbon

dioxide.[5] The rate of hydrolysis is dependent on pH and temperature.

Hydrolysis Pathway:

Diethyl 2,5-Dioxahexanedioate

Ethylene Glycol Mono(ethyl carbonate)+ H₂O
- Ethanol, CO₂

Ethylene Glycol+ 2H₂O

+ H₂O
- Ethanol, CO₂

Ethanol

Carbon Dioxide
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Figure 3: Stepwise hydrolysis of Diethyl 2,5-Dioxahexanedioate.

Transesterification
Diethyl 2,5-Dioxahexanedioate can undergo transesterification with other alcohols in the

presence of an acid or base catalyst. This reaction is reversible and can be driven to

completion by using a large excess of the reactant alcohol or by removing one of the products.

Nucleophilic Acyl Substitution
The carbonyl carbons of the carbonate groups are electrophilic and susceptible to attack by

nucleophiles. This reactivity allows for the use of Diethyl 2,5-Dioxahexanedioate as a building

block in the synthesis of more complex molecules, such as polymers and heterocycles.[10][11]

Applications in Drug Development
The unique properties of Diethyl 2,5-Dioxahexanedioate make it a candidate for several

applications in the pharmaceutical sciences.

Biodegradable Linker
The susceptibility of the carbonate ester bonds to hydrolysis suggests that Diethyl 2,5-
Dioxahexanedioate could serve as a biodegradable linker in drug-polymer conjugates.[10][12]

By covalently attaching a drug molecule to a polymer backbone via this linker, a prodrug can be

formed that releases the active pharmaceutical ingredient (API) upon hydrolysis in a

physiological environment.

Plasticizer in Pharmaceutical Coatings
Plasticizers are added to polymer formulations to increase their flexibility and durability.[13][14]

Diethyl 2,5-Dioxahexanedioate's structure, with its flexible ethylene glycol core and ester

groups, suggests its potential use as a plasticizer in film coatings for tablets and other solid

dosage forms.[15] This can influence the drug release profile from controlled-release

formulations.[16]

Component of Controlled-Release Formulations
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As a component of a polymer matrix, Diethyl 2,5-Dioxahexanedioate can influence the

degradation rate of the matrix and, consequently, the release kinetics of an embedded drug. Its

hydrolysis products, ethylene glycol and ethanol, are generally considered biocompatible at low

concentrations.[17][18]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of Diethyl 2,5-
Dioxahexanedioate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (300 MHz, CDCl₃): δ 4.36 (q, J = 7.1 Hz, 4H), 4.21 (s, 4H), 1.31 (t, J = 7.1 Hz, 6H).

[5]

¹³C NMR (Predicted): Based on the chemical shifts of diethyl carbonate and ethylene glycol,

the predicted ¹³C NMR spectrum would show signals around δ 155 ppm (C=O), δ 68 ppm (-

O-CH₂-CH₂-O-), δ 64 ppm (-O-CH₂-CH₃), and δ 14 ppm (-CH₃).[6][7][19]

Infrared (IR) Spectroscopy
The IR spectrum of Diethyl 2,5-Dioxahexanedioate is expected to show a strong absorption

band around 1740-1750 cm⁻¹ corresponding to the C=O stretching of the carbonate groups,

and C-O stretching bands in the region of 1250-1000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectral data can be used to confirm the molecular weight of the compound. The

fragmentation pattern would likely show losses of ethoxycarbonyl and ethylene glycol

fragments.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling Diethyl 2,5-
Dioxahexanedioate.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, safety glasses, and a lab coat.
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Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong acids, bases, and oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
Diethyl 2,5-Dioxahexanedioate is a versatile chemical with a range of properties that make it

a valuable tool for researchers in organic synthesis, polymer chemistry, and pharmaceutical

development. Its potential as a biodegradable linker and a component in controlled-release

drug delivery systems warrants further investigation. This guide provides a foundational

understanding of its synthesis, reactivity, and potential applications, serving as a valuable

resource for scientists and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.myskinrecipes.com/shop/en/esters/174726-diethyl-25-dioxahexanedioate.html?SubmitCurrency=1&id_currency=1
https://www.myskinrecipes.com/shop/en/esters/174726-diethyl-25-dioxahexanedioate.html
https://patentimages.storage.googleapis.com/e7/cf/05/750425c9b20fce/EP0298167B1.pdf
https://patents.google.com/patent/CN105503529B/en
https://patents.google.com/patent/CN105503529B/en
https://patents.google.com/patent/US5350862A/en
https://patents.google.com/patent/US5350862A/en
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_5-Dioxahexanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_5-Dioxahexanedioate
https://pubmed.ncbi.nlm.nih.gov/14644576/
https://pubmed.ncbi.nlm.nih.gov/14644576/
https://pubmed.ncbi.nlm.nih.gov/20740603/
https://pubmed.ncbi.nlm.nih.gov/20740603/
https://connectsci.au/ch/article-pdf/34/3/555/92627/ch9810555.pdf
https://www.benchchem.com/product/b1282407/docs#an-in-depth-technical-guide-to-diethyl-2-5-dioxahexanedioate
https://www.benchchem.com/product/b1282407/docs#an-in-depth-technical-guide-to-diethyl-2-5-dioxahexanedioate
https://www.benchchem.com/product/b1282407/docs#an-in-depth-technical-guide-to-diethyl-2-5-dioxahexanedioate
https://www.benchchem.com/product/b1282407/docs#an-in-depth-technical-guide-to-diethyl-2-5-dioxahexanedioate
https://www.benchchem.com/product/b1282407?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

